Cas no 2228137-36-6 (3-(1-methylcyclohexyl)oxyazetidine)

• Product Name: 3-(1-methylcyclohexyl)oxyazetidine
• CAS No: 2228137-36-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6004041
• PubChem ID: 165965609
• Update Time: 2025-06-15

3-(1-methylcyclohexyl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclohexyl)oxyazetidine
• 3-[(1-methylcyclohexyl)oxy]azetidine
• 2228137-36-6
• EN300-1780984

• Inchi： 1S/C10H19NO/c1-10(5-3-2-4-6-10)12-9-7-11-8-9/h9,11H,2-8H2,1H3
• InChI Key： PLZAFUKPPHCBTM-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(1-methylcyclohexyl)oxyazetidine

Comprehensive Overview of 3-(1-methylcyclohexyl)oxyazetidine (CAS No. 2228137-36-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 3-(1-methylcyclohexyl)oxyazetidine (CAS No. 2228137-36-6) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its azetidine ring and methylcyclohexyl moiety, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are actively exploring its synthesis pathways, stability, and reactivity to unlock new possibilities in drug design and functional materials.

The molecular structure of 3-(1-methylcyclohexyl)oxyazetidine combines a rigid cyclohexyl group with a flexible azetidine ring, offering a balance of steric hindrance and reactivity. This duality makes it a valuable intermediate in the development of bioactive molecules and small-molecule inhibitors. Recent publications highlight its role in modulating enzyme activity, particularly in targeting kinase pathways—a hot topic in oncology and inflammation research. As the demand for precision medicine grows, compounds like this are pivotal in designing next-generation therapeutics.

From an industrial perspective, the synthesis of CAS No. 2228137-36-6 often involves multi-step organic reactions, including etherification and ring-closing strategies. Optimizing these processes for scalability and yield is a key focus for manufacturers. Environmental sustainability is another critical consideration, with green chemistry principles being applied to reduce waste and energy consumption. These efforts align with global trends toward sustainable chemical production, a topic frequently searched by professionals in the field.

In material science, 3-(1-methylcyclohexyl)oxyazetidine is investigated for its potential in polymer modification. Its ability to introduce steric and electronic effects into polymer chains can enhance thermal stability and mechanical properties. This aligns with the rising interest in high-performance polymers for automotive and aerospace applications. Additionally, its compatibility with photoresist formulations makes it relevant to the semiconductor industry, where miniaturization and efficiency are paramount.

Safety and regulatory compliance are paramount when handling 3-(1-methylcyclohexyl)oxyazetidine. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain its stability. Analytical techniques like HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency—a concern often raised by buyers in procurement discussions.

The future of CAS No. 2228137-36-6 lies in interdisciplinary collaboration. As AI-driven drug discovery accelerates, this compound’s role in virtual screening libraries may expand. Meanwhile, advancements in catalytic synthesis could lower production costs, making it more accessible for research and commercial use. For stakeholders, staying updated on patent landscapes and academic breakthroughs is crucial to leverage its full potential.

In summary, 3-(1-methylcyclohexyl)oxyazetidine exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications—from life sciences to advanced materials—underscore its relevance in addressing contemporary challenges. As industries prioritize molecular diversity and functional specificity, this compound is poised to remain a focal point in scientific and industrial discourse.